Cas no 866019-93-4 ((2E)-2-cyano-3-[2-(2,4-dichlorophenoxy)phenyl]prop-2-enethioamide)

• Product Name: (2E)-2-cyano-3-[2-(2,4-dichlorophenoxy)phenyl]prop-2-enethioamide
• CAS No: 866019-93-4
• CID: 4662382
• Update Time: 2025-05-21

(2E)-2-cyano-3-[2-(2,4-dichlorophenoxy)phenyl]prop-2-enethioamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-3-[2-(2,4-dichlorophenoxy)phenyl]prop-2-enethioamide

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2E)-2-cyano-3-[2-(2,4-dichlorophenoxy)phenyl]prop-2-enethioamide

Compound CAS No. 866019-93-4: (2E)-2-cyano-3-[2-(2,4-dichlorophenoxy)phenyl]prop-2-enethioamide

The compound with CAS number 866019-93-4, known as (2E)-2-cyano-3-[2-(2,4-dichlorophenoxy)phenyl]prop-2-enethioamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyano group, a thioamide functional group, and a dichlorophenoxy substituent. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of thioamide-containing compounds in medicinal chemistry due to their ability to act as inhibitors of certain enzymes and proteins. The cyano group in this molecule further enhances its potential as a bioisostere, offering improved pharmacokinetic properties compared to traditional amide-based compounds. Additionally, the presence of the dichlorophenoxy group introduces electronic and steric effects that can modulate the compound's interaction with biological targets.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Researchers have reported that similar thioamide-containing molecules exhibit selective cytotoxicity against cancer cells, making them attractive candidates for drug development. The cyano group in this compound may also play a role in enhancing its ability to penetrate cellular membranes, thereby improving its bioavailability.

In terms of synthesis, the compound can be prepared through a multi-step process involving the coupling of appropriate intermediates. The use of cross-coupling reactions, such as the Suzuki-Miyaura reaction, has been proposed as an efficient method for constructing the phenyl-thioamide linkage. This approach not only ensures high yields but also allows for fine-tuning of the molecule's substituents to optimize its pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with various biological targets, such as kinases and proteases. The results suggest that the thioamide group forms critical hydrogen bonds with these targets, while the dichlorophenoxy group contributes to hydrophobic interactions.

Moreover, the compound has shown potential in agricultural applications as a pesticide or herbicide. Its ability to inhibit key enzymes involved in plant growth makes it a candidate for developing environmentally friendly crop protection agents. However, further studies are required to assess its safety profile and environmental impact before it can be commercialized.

In conclusion, CAS No. 866019-93-4 represents a fascinating molecule with diverse applications in medicine and agriculture. Its unique structure and functional groups make it a valuable tool for researchers exploring novel therapeutic and agricultural solutions. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both fields.